N-(4-methoxyphenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine

• IUPAC Name: [4-(4-methoxyanilino)-7-methyl-1,8-naphthyridin-3-yl]-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C23H26N4O2/c1-15-10-12-27(13-11-15)23(28)20-14-24-22-19(9-4-16(2)25-22)21(20)26-17-5-7-18(29-3)8-6-17/h4-9,14-15H,10-13H2,1-3H3,(H,24,25,26)
• InChI Key: LGRWTGJWMTZDRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=CN=C3C(=C2NC4=CC=C(C=C4)OC)C=CC(=N3)C
• Molecular Formula: C23H26N4O2
• Molecular Weight: 390.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The naphthyridin ring system, the methoxyphenyl group, and the methylpiperidine group would all contribute to the overall shape and properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups like the amide and the methoxy group could impact its solubility in different solvents.

Scientific Research Applications

Medicinal Chemistry

Thiophene derivatives, including the compound , have gained prominence in medicinal chemistry. Their unique structural features make them valuable for drug discovery. Specifically, N-(4-methoxyphenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine exhibits several therapeutic properties:

• .

Material Science

Beyond medicine, thiophenes find applications in material science:

• . They enhance light emission efficiency.

Corrosion Inhibition

Thiophenes play a role in inhibiting metal corrosion. .

Angiogenesis-Related Diseases

While not directly related to the compound , 1,4-naphthoquinones (a class of compounds) have shown potential as therapeutic agents in angiogenesis-related diseases. Further research could explore similar applications for your compound.

Coumarin Coupling

Although not specific to this compound, coumarins coupled with benzamides have been studied for their potency in various applications. .

Mechanism of Action

Target of Action

Similar compounds, such as 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives, have been designed and synthesized as acetylcholinesterase inhibitors (acheis) . Acetylcholinesterase is an enzyme that is responsible for breaking down acetylcholine, a neurotransmitter that plays a crucial role in memory and cognition .

Mode of Action

Similar compounds have been shown to inhibit acetylcholinesterase, preventing the breakdown of acetylcholine and thereby increasing its availability . This results in enhanced cholinergic neurotransmission, which can improve cognitive function .

Biochemical Pathways

By inhibiting acetylcholinesterase, similar compounds can affect the cholinergic signaling pathway . This pathway is involved in many physiological processes, including memory and cognition .

Result of Action

By increasing the availability of acetylcholine through the inhibition of acetylcholinesterase, similar compounds can enhance cholinergic neurotransmission . This can lead to improved cognitive function, which may be beneficial in conditions characterized by cognitive decline, such as Alzheimer’s disease .

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its use as a pharmaceutical, investigating its physical and chemical properties, or developing new methods for its synthesis.